2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-((4-chlorobenzyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
• InChI: InChI=1S/C24H20ClN3O4/c1-30-20-4-2-3-5-21(20)32-22-13-27-24(26)28-23(22)18-11-10-17(12-19(18)29)31-14-15-6-8-16(25)9-7-15/h2-13,29H,14H2,1H3,(H2,26,27,28)
• InChI Key: ACPMWNORQYWXKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=C(C=C4)Cl)O)N
• Molecular Formula: C24H20ClN3O4
• Molecular Weight: 449.9 g/mol

Description

2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-((4-chlorobenzyl)oxy)phenol, also known as AC-262,356, is a selective androgen receptor modulator (SARM). It was first synthesized in 2008 by a team of researchers led by James T. Dalton at the University of Michigan. AC-262,356 has gained attention in the scientific community due to its potential applications in the field of sports medicine and muscle wasting diseases.

Scientific Research Applications

Phenolic Compounds: A Broad Overview

Phenolic compounds, including chlorogenic acids, methoxyphenols, and their derivatives, have been extensively studied for their various biological and pharmacological effects. These compounds are abundant in natural sources like fruits, vegetables, and grains, contributing to their nutraceutical properties and functional significance for human health.

Chlorogenic Acid: A Case Study in Pharmacological Research

Chlorogenic acid (CGA) is a prominent phenolic compound with a wide range of therapeutic roles. It exhibits antioxidant activity, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective effects among others. CGA's ability to modulate lipid metabolism and glucose regulation makes it a candidate for treating metabolic disorders such as cardiovascular disease, diabetes, and obesity (M. Naveed et al., 2018).

Methoxyphenols: Atmospheric Reactivity and Environmental Implications

Methoxyphenols, emitted from lignin pyrolysis, serve as potential tracers for biomass burning and have been studied for their atmospheric reactivity. These studies highlight the significance of methoxyphenols in understanding air pollution and developing strategies for environmental protection (Changgeng Liu, Dandan Chen, Xiao’e Chen, 2022).

Industrial Applications: Laccase and Polyphenol Oxidases

Laccase, a polyphenol oxidase found in fungi and plants, has industrial applications in biosensors, biofuel production, and bioremediation. It is involved in the metabolism of proanthocyanidins and plays a role in pigment formation, indicating its potential in food, pharmaceutical, and cosmetic industries (Majid Dana et al., 2017).